
Essential Safety and Disposal Procedures for
C13-112-tri-tail

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C13-112-tri-tail

Cat. No.: B11933310 Get Quote

This document provides critical guidance for the safe handling and proper disposal of C13-112-
tri-tail (CAS Number: 1381861-96-6), an ionizable cationic lipid commonly used in laboratory

research and drug development. Adherence to these procedures is essential to ensure

personnel safety and compliance with environmental regulations.

Warning: This product is not intended for human or veterinary use.[1]

C13-112-tri-tail is typically supplied as a solution in ethanol, which presents hazards of

flammability and eye irritation.[2] Proper personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn at all times when handling this substance.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Disposal Protocol
The disposal of C13-112-tri-tail and its solutions must be managed as hazardous waste. Do

not dispose of this chemical down the drain or as general laboratory trash.

Step-by-Step Disposal Procedure:

Segregation: Isolate waste containing C13-112-tri-tail from other waste streams. This

includes the neat compound, solutions, and any contaminated materials such as pipette tips,

gloves, and empty containers.

Waste Collection:
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Collect all liquid waste containing C13-112-tri-tail in a designated, leak-proof, and

chemically compatible container. The container must be clearly labeled as "Hazardous

Waste: C13-112-tri-tail in Ethanol".

Solid waste contaminated with C13-112-tri-tail (e.g., absorbent pads, contaminated

labware) should be collected in a separate, clearly labeled hazardous waste container.

Container Management: Keep the hazardous waste container tightly sealed when not in use.

Store the container in a designated and secure satellite accumulation area, away from

sources of ignition such as heat, sparks, and open flames.

Institutional Guidelines: Follow your institution's specific procedures for hazardous waste

disposal. Contact your Environmental Health and Safety (EHS) department for guidance on

labeling, storage, and scheduling a waste pickup.

Regulatory Compliance: Chemical waste generators are responsible for ensuring that waste

is characterized and disposed of in accordance with all local, regional, and national

hazardous waste regulations.[3]

Quantitative Data Summary
The primary quantitative data relevant to the disposal of C13-112-tri-tail solution pertains to

the ethanol solvent.

Parameter Guideline Source

Ethanol Concentration for

Hazardous Waste

Classification

≥ 24% [4][5]

pH Range for Aqueous Waste

Drain Disposal (if permitted)
> 5.0 and < 12.5

Maximum Allowable

Hazardous Waste in

Laboratory

< 10 gallons
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Note: The pH guidelines are for general aqueous waste and may not apply to C13-112-tri-tail
solutions, which should be treated as hazardous waste regardless of pH.

Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving the use of

C13-112-tri-tail, such as the preparation of cationic lipid/oligomer complexes, refer to

established methodologies that often involve dissolving the lipid in ethanol.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of C13-
112-tri-tail waste.

Waste Generation

Waste Segregation & Collection

Storage & Disposal

Prohibited Actions

Generate C13-112-tri-tail Waste

Liquid Waste
(e.g., unused solution, rinsate)

Solid Waste
(e.g., contaminated gloves, tips)

Collect in Labeled,
Sealed Liquid Waste ContainerProhibited Disposal Collect in Labeled,

Sealed Solid Waste Container

Store in Designated Satellite
Accumulation Area

Contact EHS for Pickup

Drain Disposal General TrashEvaporation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b11933310?utm_src=pdf-body
https://www.benchchem.com/product/b11933310?utm_src=pdf-body
https://www.benchchem.com/product/b11933310?utm_src=pdf-body
https://www.benchchem.com/product/b11933310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: C13-112-tri-tail Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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